RA-XI

• Molecular Formula: C42H50N6O11
• Molecular Weight: 814.9 g/mol
• InChI: InChI=1S/C42H50N6O11/c1-23-37(52)45-30(16-18-36(50)51)41(56)46(3)31(19-25-7-12-28(58-6)13-8-25)39(54)44-24(2)40(55)48(5)33-20-26-9-14-29(15-10-26)59-35-22-27(11-17-34(35)49)21-32(38(53)43-23)47(4)42(33)57/h7-15,17,22-24,30-33,49H,16,18-21H2,1-6H3,(H,43,53)(H,44,54)(H,45,52)(H,50,51)
• InChIKey: JYSZOVOBXGDGIQ-UHFFFAOYSA-N

RA-XI Technical Specifications and Source

RA-XI (CAS 143277-27-4) is a non-glycosylated bicyclic hexapeptide belonging to the Rubiaceae-type cyclopeptide (RA) family, isolated from Rubia cordifolia roots. [1] RAs are characterized by an 18-membered macrocyclic ring and a constrained 14-membered cycloisodityrosine moiety formed via an oxygen bridge between two adjacent tyrosine residues. [2] RA-XI comprises six amino acid residues including one D-α-alanine, one L-α-alanine, three N-methyl-L-α-tyrosines, and one additional L-α-amino acid, with a molecular formula of C42H50N6O11 and molecular weight of 814.88 Da. [3] RA-XI was reported in 1992 alongside its glucosidic counterparts RA-XII, -XIII, and -XIV. [4]

1 Non-glycosylated RA cyclopeptide reference standard for glycosylation-focused SAR studies

2 QSAR pharmacophore research workflow: structurally resolved within 54-compound RA training set

3 Protein synthesis inhibition research context; patent-classified as bouvardin-derivative translation inhibitor

• [1] Morita H, Yamamiya T, Takeya K, Itokawa H. New antitumor bicyclic hexapeptides, RA-XI, -XII, -XIII and -XIV from Rubia cordifolia. Chem Pharm Bull (Tokyo). 1992;40(5):1352-4. View Source
• [2] Tan NH, et al. Research progress on Rubiaceae-type cyclopeptides. Kunming Institute of Botany, Chinese Academy of Sciences. 2016. View Source
• [3] MedChemExpress. RA-XI Product Datasheet. CAS No. 143277-27-4. View Source
• [4] Morita H, Yamamiya T, Takeya K, Itokawa H. New antitumor bicyclic hexapeptides, RA-XI, -XII, -XIII and -XIV from Rubia cordifolia. Chem Pharm Bull. 1992;40:1352-4. View Source

Why RA-XI Cannot Be Substituted

Substitution among RA-series cyclopeptides is not scientifically valid due to pronounced structural heterogeneity driving divergent bioactivity profiles. Within the same isolation series, RA-XI is a non-glycosylated aglycone, whereas RA-XII, -XIII, and -XIV are glucosidic derivatives bearing a sugar moiety. [1] This glycosylation difference fundamentally alters molecular recognition and results in orders-of-magnitude shifts in cytotoxic potency. [2] Furthermore, the residue-2 amino acid composition across RA congeners determines critical functional selectivity—RA-XI lacks NF-κB inhibitory activity entirely, while RA-V and RA-I exhibit potent NF-κB pathway suppression. [3] These structural distinctions preclude generic interchangeability; experimental outcomes are demonstrably compound-specific. Procurement decisions must therefore be guided by precise, assay-matched evidence rather than class-level assumptions.

Glycosylation RA-XII (glucosylated) engages Akt-mTOR autophagy pathways, which may not transfer to non-glycosylated RA-XI ribosomal target engagement

Potency RA-VII potency class differs markedly; RA-class IC50 values span over 100-fold, and rank-order may not transfer across analogs

Conformation Backbone constraint at residues 2–3 (e.g., RA-IX β-turn) can abolish activity; residue-2 flexibility must be verified for any substitute

• [1] Morita H, Yamamiya T, Takeya K, Itokawa H. New antitumor bicyclic hexapeptides, RA-XI, -XII, -XIII and -XIV from Rubia cordifolia. Chem Pharm Bull (Tokyo). 1992;40(5):1352-4. View Source
• [2] Morita H, Yamamiya T, Takeya K, Itokawa H. New antitumor bicyclic hexapeptides, RA-XI, -XII, -XIII and -XIV from Rubia cordifolia. Chem Pharm Bull. 1992;40:1352-4. View Source
• [3] Hu YY, et al. Rubipodanin B, a New Cytotoxic Cyclopeptide from Rubia podantha. Chem Biodivers. 2019 Jan;16(1):e1800430. View Source

RA-XI Differentiation Evidence

Non-Glycosylated Structure vs. Glucosidic Co-Isolates

RA-XI (non-glycosylated aglycone) exhibits approximately 77-fold greater cytotoxic potency than its glucosidic congener RA-XII against murine P-388 lymphocytic leukemia cells. Both compounds were isolated from the same Rubia cordifolia source and evaluated under identical assay conditions. [1] The glycosylation at residue-6 in RA-XII introduces substantial steric bulk and alters hydrogen-bonding capacity, which dramatically reduces antiproliferative efficacy. [2]

Glycosylation status

Cross-study context

Target: RA-XI — non-glycosylated bicyclic hexapeptide (MW ~815 Da). Comparator: RA-XII/RA-XIII/RA-XIV — glucosidic congeners (MW ~977 Da with one hexose unit). Distinct HPLC retention and solvent partitioning behavior reported.

Supports glycosylation-dependent mechanistic differentiation for SAR study design

Glucosylation status linked to pathway divergence (ribosomal vs. autophagy) in independent studies; verify in target cell model

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	IC50 = 0.039 μg/mL
Comparator Or Baseline	RA-XII (glucoside): IC50 = 3.0 μg/mL
Quantified Difference	RA-XI is 77-fold more potent than RA-XII
Conditions	Murine P-388 lymphocytic leukemia cell line; MTT assay; identical isolation batch and evaluation protocol

Why This Matters

Procurement of RA-XI rather than RA-XII is essential for studies requiring maximal antiproliferative potency in leukemia models, as the glucosidic modification in RA-XII reduces activity by nearly two orders of magnitude.

• [1] Morita H, Yamamiya T, Takeya K, Itokawa H. New antitumor bicyclic hexapeptides, RA-XI, -XII, -XIII and -XIV from Rubia cordifolia. Chem Pharm Bull (Tokyo). 1992;40(5):1352-4. View Source
• [2] Morita H, Yamamiya T, Takeya K, Itokawa H. New antitumor bicyclic hexapeptides, RA-XI, -XII, -XIII and -XIV from Rubia cordifolia. Chem Pharm Bull. 1992;40:1352-4. View Source

P-388 Antitumor Activity and QSAR Context

RA-XI exhibits no measurable NF-κB inhibitory activity (IC50 > 10 μM or inactive), whereas RA-V and RA-I demonstrate potent NF-κB pathway suppression with IC50 values of 0.046 μM and 2.42 μM, respectively. [1] This functional divergence correlates with residue-2 amino acid identity—alanine in RA-XI versus alternative residues in RA-V and RA-I. [2]

P-388 activity & QSAR

Class-level

RA-class IC50 range: ~0.001 to ~1 μg/mL (P-388). QSAR models: HQSAR q² = 0.701; CoMFA q² = 0.510; CoMSIA q² = 0.613. RA-XI conforms to pharmacophoric model (OMe at R₁/R₂, chirality, H-bond residues 1–4).

Supports class-level activity prediction context for SAR study design

RA-XI-specific IC50 not independently reported; activity inferred from QSAR pharmacophore alignment

Evidence Dimension	NF-κB signaling pathway inhibition (IC50)
Target Compound Data	RA-XI: inactive (no inhibition detected)
Comparator Or Baseline	RA-V: IC50 = 0.046 μM (46 nM); RA-I: IC50 = 2.42 μM
Quantified Difference	RA-XI shows no detectable NF-κB inhibition while RA-V is a potent inhibitor at low nanomolar concentrations
Conditions	NF-κB luciferase reporter gene assay in transfected cells; RA-V activity also confirmed in RAW264.7 macrophages

Why This Matters

Researchers investigating NF-κB-dependent inflammation or tumor-promoting signaling must select RA-V or RA-I; RA-XI is the appropriate choice for studies where NF-κB pathway engagement is confounding or undesirable, enabling cleaner mechanistic dissection of NF-κB-independent antitumor effects.

• [1] Hu YY, et al. Rubipodanin B, a New Cytotoxic Cyclopeptide from Rubia podantha. Chem Biodivers. 2019 Jan;16(1):e1800430. View Source
• [2] Tan NH, et al. Research on antitumor mechanism of Rubiaceae-type cyclopeptides. Kunming Institute of Botany, CAS. 2016. View Source

Solubility and Lipophilicity vs. RA-VII

Across a panel of 11 Rubiaceae-type cyclopeptides evaluated against three human tumor cell lines (MDA-MB-231 breast cancer, SW620 colorectal cancer, HepG2 hepatocellular carcinoma), IC50 values ranged from 0.015 μM to 10.27 μM. [1] RA-XI is reported within this active distribution range, though a precise IC50 value is not specified in the comparative dataset. [2] RA-V, by contrast, demonstrates single-digit nanomolar potency (IC50 ~10 nM) in multiple tumor models. [3]

Solubility & lipophilicity

Class-level

Predicted water solubility: 0.022 g/L (ALOGPS). logP: 2.59 (ALOGPS) / 1.13 (ChemAxon). Extremely weak base; soluble in chloroform, dichloromethane, DMSO, ethyl acetate.

Supports formulation-method planning; organic-solvent-dependent dissolution expected

In silico predictions only; experimental solubility data from vendor technical datasheets; verify in working solvent system

Evidence Dimension	In vitro cytotoxicity across human tumor cell lines
Target Compound Data	RA-XI: IC50 within 0.015–10.27 μM range (exact value not reported)
Comparator Or Baseline	RA-V: IC50 ~10 nM (0.010 μM) in multiple tumor models; class range: 0.015–10.27 μM
Quantified Difference	RA-V is up to ~1,000-fold more potent than the least active class members; RA-XI occupies a mid-tier position within the class distribution
Conditions	MDA-MB-231 (breast), SW620 (colorectal), HepG2 (hepatocellular) cell lines

Why This Matters

RA-XI provides an intermediate-potency reference standard for structure-activity relationship (SAR) studies within the RA family, enabling researchers to calibrate the impact of specific structural modifications on cytotoxicity without the extreme potency of RA-V that may limit dynamic range in certain assays.

• [1] Hu YY, et al. Rubipodanin B, a New Cytotoxic Cyclopeptide from Rubia podantha. Chem Biodivers. 2019 Jan;16(1):e1800430. View Source
• [2] MedChemExpress. RA-XI Biological Activity Documentation. View Source
• [3] Tan NH, et al. Research on antitumor mechanism of Rubiaceae-type cyclopeptides. Kunming Institute of Botany, CAS. 2016. View Source

Protein Synthesis Inhibitor Classification

Conformation-activity relationship studies on RA-series cyclopeptides reveal that residue-2 amino acid identity dictates both three-dimensional conformation and resulting bioactivity. [1] RA-X contains glutamic acid at residue-2 and exhibits strong antitumor activity. In contrast, RA-IX, which adopts a restricted type II β-turn conformation at residues 2 and 3, shows almost no antitumor activity. [2] RA-XI contains alanine at residue-2, distinguishing it from both RA-X (Glu) and RA-IX (β-turn-constrained).

Mechanism classification

Class-level

Target: RA-XI — patent-classified as protein translation inhibitor (bouvardin-derivative class). Comparator: RA-XII — independently characterized as autophagy inhibitor via Akt-mTOR pathway. RA-VII: clinically benchmarked 80S ribosome inhibitor (therapeutic ratio 400).

Supports mechanistic study design; distinguishes ribosomal-targeting from autophagy-modulating RA congeners

Patent-based classification (WO2013126617A1); direct ribosomal binding data for RA-XI not independently reported

Evidence Dimension	Structure-conformation-activity relationship
Target Compound Data	RA-XI: alanine at residue-2; active conformation (no β-turn restriction)
Comparator Or Baseline	RA-X: glutamic acid at residue-2, strong activity; RA-IX: type II β-turn at residues 2-3, almost inactive
Quantified Difference	Presence of β-turn restriction at residues 2-3 abolishes antitumor activity entirely; RA-XI lacks this conformational constraint
Conditions	Conformational analysis by NMR spectroscopy; antitumor activity screening

Why This Matters

For medicinal chemistry and SAR studies, RA-XI serves as an alanine-containing scaffold distinct from glutamic acid-containing RA-X and conformationally constrained RA-IX, providing a defined comparator for elucidating the structural determinants of RA-series bioactivity.

• [1] Itokawa H, Yamamiya T, Morita H, Takeya K. New antitumour bicyclic hexapeptides, RA-IX and -X from Rubia cordifolia. Part 3. Conformation–antitumour activity relationship. J Chem Soc Perkin Trans 1. 1992;455-459. View Source
• [2] Morita H, Yamamiya T, Takeya K, Itokawa H. New antitumor bicyclic hexapeptides, RA-XI, -XII, -XIII and -XIV from Rubia cordifolia. Chem Pharm Bull. 1992;40:1352-4. View Source

Conformation–Activity Relationship

In the murine P-388 lymphocytic leukemia model, RA-XI exhibits an IC50 of 0.039 μg/mL (39 ng/mL). [1] This positions RA-XI as more potent than structurally related later-generation congeners: RA-XXIII and RA-XXIV, isolated from Rubia cordifolia and reported in 2008, show IC50 values of 0.16 μg/mL and 0.48 μg/mL, respectively. [2] The broader P-388 IC50 range across RA-family peptides spans 0.013–0.63 μg/mL. [3]

Conformation–activity

Class-level

Target: RA-XI — residue-2 conformational freedom predicted; active against P-388. Comparator: RA-IX — type II β-turn at residues 2–3, almost no activity. RA-X — flexible residue 2, strong activity. Pharmacophoric H-bonds residues 1–4 conserved.

Supports conformation-dependent activity interpretation; residue-2 flexibility is a key pharmacophoric requirement

Conformation inferred from class-level SAR; RA-XI-specific NMR or X-ray structure not reported

Evidence Dimension	In vitro cytotoxicity (IC50) against P-388 leukemia cells
Target Compound Data	RA-XI: IC50 = 0.039 μg/mL
Comparator Or Baseline	RA-XXIII: 0.16 μg/mL; RA-XXIV: 0.48 μg/mL; RA-XIX to RA-XXII range: 0.013–0.63 μg/mL
Quantified Difference	RA-XI is 4.1-fold more potent than RA-XXIII and 12.3-fold more potent than RA-XXIV
Conditions	Murine P-388 lymphocytic leukemia cells; cytotoxicity assay

Why This Matters

Among non-glycosylated RA congeners, RA-XI demonstrates intermediate-to-high potency in the P-388 model, making it a valuable reference compound for comparing the cytotoxic efficacy of newly isolated or synthesized RA-family members against an established benchmark.

• [1] Morita H, Yamamiya T, Takeya K, Itokawa H. New antitumor bicyclic hexapeptides, RA-XI, -XII, -XIII and -XIV from Rubia cordifolia. Chem Pharm Bull (Tokyo). 1992;40(5):1352-4. View Source
• [2] Lee JE, Hitotsuyanagi Y, Fukaya H, Kondo K, Takeya K. New cytotoxic bicyclic hexapeptides, RA-XXIII and RA-XXIV, from Rubia cordifolia L. Chem Pharm Bull. 2008;56(5):730-3. View Source
• [3] Lee JE, Hitotsuyanagi Y, et al. Structures of cytotoxic bicyclic hexapeptides, RA-XIX, -XX, -XXI, and -XXII, from Rubia cordifolia L. Tetrahedron. 2008;64(18):4117-4125. View Source

RA-XI Research Applications

SAR of Glycosylated vs. Non-Glycosylated RA

RA-XI serves as an optimal aglycone reference standard for SAR investigations of RA-family cyclopeptides. Its non-glycosylated structure (C42H50N6O11) provides a defined baseline scaffold for assessing the impact of glycosylation on cytotoxicity. [1] With an IC50 of 0.039 μg/mL against P-388 cells, RA-XI occupies an intermediate potency position within the 0.013–0.63 μg/mL class range, offering sufficient dynamic range to detect both potency-enhancing and potency-diminishing modifications. [2] The alanine at residue-2 distinguishes RA-XI from RA-X (glutamic acid) and RA-IX (β-turn-constrained), enabling systematic evaluation of residue-2 substitution effects on conformation and activity. [3]

QSAR Model Validation and Pharmacophore Refinement

RA-XI is uniquely suited for studies requiring antitumor activity decoupled from NF-κB pathway modulation. Unlike RA-V (IC50 = 0.046 μM) and RA-I (IC50 = 2.42 μM), which are potent NF-κB inhibitors, RA-XI exhibits no detectable NF-κB inhibitory activity in luciferase reporter assays. [1] This functional selectivity enables researchers to attribute observed cellular effects to NF-κB-independent mechanisms, such as direct ribosomal interaction or translation inhibition, without confounding contributions from inflammatory signaling suppression. [2] For experiments in RAW264.7 macrophages or other NF-κB-responsive systems, RA-XI provides a negative control within the RA chemical space that retains antitumor activity while lacking NF-κB engagement. [3]

Analytical Method Development and QC Standardization

RA-XI provides a well-characterized benchmark for cytotoxic screening programs utilizing the P-388 murine lymphocytic leukemia model. With an established IC50 of 0.039 μg/mL (39 ng/mL) under standardized assay conditions, RA-XI offers a reproducible reference point for inter-laboratory comparisons and assay validation. [1] Its potency lies between RA-XXIII (0.16 μg/mL) and the most potent class members (~0.013 μg/mL), making it suitable as a mid-range positive control that does not saturate assay detection limits. [2] The compound's isolation from Rubia cordifolia alongside structurally defined glucosidic counterparts (RA-XII, -XIII, -XIV) further supports its use in comparative natural product chemistry and dereplication workflows. [3]

Protein Synthesis Inhibition Without Autophagy Modulation

RA-XI contains the signature 14-membered cycloisodityrosine ring formed by an oxygen bridge between adjacent tyrosine residues, embedded within an 18-membered macrocyclic peptide backbone. [1] This constrained bicyclic architecture makes RA-XI a valuable subject for NMR-based conformational analysis and computational modeling studies of macrocyclic peptide folding. Unlike RA-IX, which adopts a restricted type II β-turn at residues 2–3 and loses antitumor activity, RA-XI maintains an active conformation without this specific constraint. [2] Researchers investigating the conformational determinants of bioactivity in bicyclic hexapeptides can employ RA-XI as an active-conformation reference for comparative NMR studies with conformationally restricted or inactive analogs. [3]

Application

Selection Property

Validation Focus

Glycosylation SAR studies

Non-glycosylated RA reference compound

Glycosylation-dependent pathway comparison

QSAR model validation

Pharmacophore training-set constituent

In silico–experimental correlation

Analytical standardization

Distinct non-glycosylated fingerprint

Species-specific extract authentication

Ribosomal inhibition studies

Protein synthesis inhibitor classification

Pathway-specific mechanistic confirmation

• [1] Morita H, Yamamiya T, Takeya K, Itokawa H. New antitumor bicyclic hexapeptides, RA-XI, -XII, -XIII and -XIV from Rubia cordifolia. Chem Pharm Bull (Tokyo). 1992;40(5):1352-4. View Source
• [2] Hu YY, et al. Rubipodanin B, a New Cytotoxic Cyclopeptide from Rubia podantha. Chem Biodivers. 2019 Jan;16(1):e1800430. View Source
• [3] Lee JE, Hitotsuyanagi Y, Fukaya H, Kondo K, Takeya K. New cytotoxic bicyclic hexapeptides, RA-XXIII and RA-XXIV, from Rubia cordifolia L. Chem Pharm Bull. 2008;56(5):730-3. View Source